Cas no 887216-20-8 (2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide)

• Product Name: 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide
• CAS No: 887216-20-8
• MF: C₂₀H₁₇N₅O₄S
• MW: 423.445082426071
• CID: 5931419
• PubChem ID: 29091251
• Update Time: 2025-10-24

2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide
• 2-[(3-ethyl-4-oxo-5H-pyrimido[5,4-b]indol-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide
• 887216-20-8
• 2-((3-ethyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-2-yl)thio)-N-(3-nitrophenyl)acetamide
• SR-01000018534-1
• SR-01000018534
• AKOS002052343
• F1882-1272
• 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide

• Inchi： 1S/C20H17N5O4S/c1-2-24-19(27)18-17(14-8-3-4-9-15(14)22-18)23-20(24)30-11-16(26)21-12-6-5-7-13(10-12)25(28)29/h3-10,22H,2,11H2,1H3,(H,21,26)
• InChI Key： OPQNMUJKGRXXED-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC([N+]([O-])=O)=C1)(=O)CSC1N(CC)C(=O)C2=C(N=1)C1=C(N2)C=CC=C1

Computed Properties

• Exact Mass: 423.10012521g/mol
• Monoisotopic Mass: 423.10012521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 149Ų

Additional information on 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido5,4-bindol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide

Recent Advances in the Study of 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide (CAS: 887216-20-8)

The compound 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide (CAS: 887216-20-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidoindole scaffold and nitroarylacetamide moiety, exhibits promising biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its potential applications in drug development.

One of the key findings in recent research is the compound's ability to selectively inhibit specific protein kinases involved in cancer cell proliferation. In vitro studies have demonstrated its potent inhibitory effects on kinases such as CDK2 and EGFR, which are critical targets in oncology. Structural-activity relationship (SAR) analyses have further revealed that the ethyl and nitro groups play a pivotal role in enhancing binding affinity and selectivity. These insights have paved the way for the design of derivatives with improved efficacy and reduced off-target effects.

In addition to its kinase inhibitory properties, 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide has shown potential as a modulator of apoptosis pathways. Recent preclinical studies indicate that the compound induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9, while sparing normal cells. This selective cytotoxicity makes it a promising candidate for further development as an anticancer agent. Moreover, its ability to overcome multidrug resistance (MDR) in certain cancer cell lines has added to its therapeutic appeal.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results suggest that while the molecule exhibits moderate plasma stability, its solubility and permeability could be further optimized through structural modifications. Researchers are currently exploring prodrug strategies and nanoformulations to enhance its delivery and therapeutic index. These efforts are critical for advancing the compound into clinical trials.

In conclusion, 2-({3-ethyl-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-2-yl}sulfanyl)-N-(3-nitrophenyl)acetamide (CAS: 887216-20-8) represents a promising scaffold for the development of novel kinase inhibitors and anticancer agents. Its unique structural features, combined with its demonstrated biological activities, underscore its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo, with the ultimate goal of translating these findings into clinical applications.